Cas no 2514705-19-0 ((4-Bromophenyl)trifluoroboranuide tetrabutylazanium)

• Product Name: (4-Bromophenyl)trifluoroboranuide tetrabutylazanium
• CAS No: 2514705-19-0
• MDL: MFCD28101519
• CID: 5526860
• Update Time: 2025-05-21

(4-Bromophenyl)trifluoroboranuide tetrabutylazanium Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)trifluoroboranuide tetrabutylazanium

• MDL： MFCD28101519
• Inchi： 1S/C16H36N.C6H4BBrF3/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;8-6-3-1-5(2-4-6)7(9,10)11/h5-16H2,1-4H3;1-4H/q+1;-1
• InChI Key： JBNKTVSFRCCYJV-UHFFFAOYSA-N
• SMILES： [N+](CCCC)(CCCC)(CCCC)CCCC.[B+3]([C-]1=CC=C(Br)C=C1)([F-])([F-])[F-]

Additional information on (4-Bromophenyl)trifluoroboranuide tetrabutylazanium

Introduction to (4-Bromophenyl)trifluoroboranuide Tetrabutylazanium (CAS No 2514705-19-0)

The compound (4-Bromophenyl)trifluoroboranuide tetrabutylazanium, identified by the CAS registry number CAS No 2514705-19-0, is a unique organoboron compound with significant potential in various chemical applications. This compound has garnered attention in the scientific community due to its versatile properties and promising applications in organic synthesis, materials science, and drug development. Recent advancements in its synthesis, characterization, and utilization have further highlighted its importance in modern chemistry.

At its core, the structure of (4-Bromophenyl)trifluoroboranuide tetrabutylazanium consists of a trifluoroborate anion coordinated with a 4-bromophenyl group and a tetrabutylammonium cation. This combination results in a stable and reactive species that can participate in various chemical transformations. The trifluoroborate moiety is known for its Lewis acidity, which makes it an excellent catalyst in organometallic reactions. Meanwhile, the 4-bromophenyl group introduces electronic and steric effects that can be tailored for specific reactions.

Recent studies have demonstrated the effectiveness of this compound as a catalyst in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The ability of (4-Bromophenyl)trifluoroboranuide tetrabutylazanium to activate aryl halides has been extensively explored, with researchers reporting improved reaction yields and selectivity compared to traditional catalysts. This advancement has significant implications for the synthesis of complex aromatic compounds, which are widely used in pharmaceuticals and agrochemicals.

In addition to its catalytic applications, this compound has also been investigated for its role in materials science. The incorporation of (4-Bromophenyl)trifluoroboranuide tetrabutylazanium into polymer matrices has shown promise in enhancing material properties such as thermal stability and mechanical strength. Researchers have reported that the unique electronic properties of this compound enable better dispersion of fillers within polymer systems, leading to improved composite materials.

The synthesis of (4-Bromophenyl)trifluoroboranuide tetrabutylazanium has also been optimized in recent years. Traditional methods involved multi-step procedures with low yields, but advancements in organometallic chemistry have enabled more efficient syntheses. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high product purity. These improvements have made the compound more accessible for both academic and industrial applications.

The safety and environmental impact of (4-Bromophenyl)trifluoroboranuide tetrabutylazanium have also been studied extensively. Researchers have reported that this compound exhibits low toxicity and biodegradability under certain conditions, making it a more sustainable alternative to traditional reagents. Its compatibility with green chemistry principles has further enhanced its appeal in environmentally conscious manufacturing processes.

In conclusion, (4-Bromophenyl)trifluoroboranuide tetrabutylazanium (CAS No 2514705-19-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemical research and industry. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.